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Cat. No.: B119457 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
3-Benzoylpropionic acid (CAS 2051-95-8), also known as 4-oxo-4-phenylbutanoic acid, is a

versatile organic compound with a molecular formula of C₁₀H₁₀O₃. It presents as a white to off-

white crystalline solid and serves as a key intermediate in the synthesis of various

pharmaceuticals and fine chemicals.[1][2] This technical guide provides a comprehensive

overview of its chemical and physical properties, detailed experimental protocols for its

synthesis, and an exploration of its biological activities, particularly its potential as an anti-

inflammatory and analgesic agent. All quantitative data is presented in structured tables for

ease of reference, and key experimental workflows are visualized using diagrams.

Chemical and Physical Properties
3-Benzoylpropionic acid is characterized by the presence of both a carboxylic acid and a

ketone functional group, contributing to its reactivity and utility in organic synthesis.[1][2] It is

soluble in organic solvents like ethanol and acetone, with limited solubility in water.[1]

Physical Properties
A summary of the key physical properties of 3-Benzoylpropionic acid is provided in Table 1.
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Property Value Source(s)

Appearance
White to off-white crystalline

solid/powder
[1][3][4][5]

Melting Point 114-117 °C [6][7]

Boiling Point 359.7 °C at 760 mmHg [1][8]

Density 1.199 g/cm³ [1]

Vapor Pressure 8.39E-06 mmHg at 25°C [1]

Flash Point 185.6 °C [1]

Solubility

Soluble in ethanol and

acetone; limited solubility in

water.

[1]

Chemical Identifiers
Table 2 lists the common chemical identifiers for 3-Benzoylpropionic acid.
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Identifier Value Source(s)

Molecular Formula C₁₀H₁₀O₃ [1][8][9]

Molecular Weight 178.18 g/mol [6][10]

IUPAC Name 4-oxo-4-phenylbutanoic acid [10][11]

CAS Number 2051-95-8 [1][6][9]

EC Number 218-135-0 [6]

InChI

InChI=1S/C10H10O3/c11-9(6-

7-10(12)13)8-4-2-1-3-5-8/h1-

5H,6-7H2,(H,12,13)

[1][6][8]

InChIKey
KMQLIDDEQAJAGJ-

UHFFFAOYSA-N
[1][6][8]

SMILES O=C(O)CCC(=O)c1ccccc1 [6]

Synonyms

3-Benzoylpropanoic acid, 4-

Oxo-4-phenylbutyric acid, β-

Benzoylpropionic acid

[1][6][10]

Spectral Data
Spectral data are crucial for the identification and characterization of 3-Benzoylpropionic
acid.

Spectrum Type Availability Source(s)

¹H NMR Spectrum available [12]

¹³C NMR Spectrum available [9]

Infrared (IR) Spectrum available [4][11][13]

Mass Spectrometry (MS) Spectrum available [6][11]

Experimental Protocols
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Synthesis of 3-Benzoylpropionic Acid via Friedel-Crafts
Acylation
A common and reliable method for the synthesis of 3-Benzoylpropionic acid is the Friedel-

Crafts acylation of benzene with succinic anhydride, using anhydrous aluminum chloride as a

catalyst.

Materials:

Succinic anhydride

Dry, thiophene-free benzene

Anhydrous aluminum chloride (powdered)

Water

Concentrated hydrochloric acid

Anhydrous sodium carbonate

Activated charcoal

Procedure:

In a 2-liter three-necked, round-bottomed flask equipped with a mechanical stirrer and two

reflux condensers, place 68 g (0.68 mole) of succinic anhydride and 350 g (4.5 moles) of dry,

thiophene-free benzene.

With stirring, add 200 g (1.5 moles) of powdered anhydrous aluminum chloride all at once.

Hydrogen chloride gas will be evolved, and the mixture will become hot.

Heat the mixture in an oil bath and reflux with continued stirring for 30 minutes.

Cool the flask in cold water and slowly add 300 cc of water through a dropping funnel.

Remove the excess benzene by steam distillation.
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Pour the hot solution into a 2-liter beaker and allow it to cool. Decant the liquid from the

precipitated solid.

Acidify the decanted liquid with concentrated hydrochloric acid (approximately 20 cc) to

precipitate a portion of the product.

The crude acid can be purified by dissolving it in a boiling solution of 75 g of anhydrous

sodium carbonate in 500 cc of water.

Filter the solution to remove any aluminum hydroxide.

Add 4 g of activated charcoal to the hot filtrate, stir for a few minutes, and filter again.

Cool the clear filtrate to 50-60°C and carefully acidify with 130 cc of concentrated

hydrochloric acid.

Cool the mixture to 0°C in an ice-salt bath.

Filter the precipitated 3-Benzoylpropionic acid, wash it with cold water, and dry to a

constant weight at 40-50°C. The expected yield is 110-115 g (92-95%).

A simplified workflow for this synthesis is depicted below.
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Synthesis Workflow of 3-Benzoylpropionic Acid
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Product
(3-Benzoylpropionic Acid)
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Caption: A flowchart illustrating the key steps in the synthesis of 3-Benzoylpropionic acid.

Biological Activity and Signaling Pathways
Recent studies have indicated that 3-Benzoylpropionic acid possesses anti-inflammatory and

analgesic properties.[14] Research has shown that it can reduce the production of key

inflammatory mediators.
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Anti-inflammatory and Analgesic Effects
A study investigating the biological effects of 3-Benzoylpropionic acid demonstrated its

potential to mitigate inflammation. The study reported a significant reduction in cell migration

and the levels of nitric oxide (NO) and prostaglandin E2 (PGE2) in an inflammatory model.[14]

These findings suggest that 3-Benzoylpropionic acid may exert its anti-inflammatory effects

by inhibiting pathways involved in the production of these pro-inflammatory molecules. The

analgesic effects were also observed, indicating its potential as a therapeutic agent for pain

and inflammation.[14]

Based on these findings, a plausible signaling pathway for the anti-inflammatory action of 3-
Benzoylpropionic acid is proposed below. This pathway is hypothetical and requires further

experimental validation.
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Proposed Anti-inflammatory Signaling Pathway
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Caption: A diagram showing the proposed mechanism of anti-inflammatory action of 3-
Benzoylpropionic acid.

Safety and Handling
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3-Benzoylpropionic acid is classified as a hazardous substance. It is known to cause skin

irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[6]

[10][13]

Precautionary Measures:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302 + P352: IF ON SKIN: Wash with plenty of water.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

It should be stored in a dry, cool, and well-ventilated place, with the container tightly closed.[6]

Conclusion
3-Benzoylpropionic acid is a valuable chemical intermediate with well-defined physical and

chemical properties. Its synthesis is achievable through established organic chemistry

protocols. Furthermore, emerging research on its biological activities, particularly its anti-

inflammatory and analgesic potential, opens new avenues for its application in drug discovery

and development. This guide provides core technical information to support further research

and development involving this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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